4-(2,4-Dimethylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2,4-dimethylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H19N3/c1-12-4-7-15(8-5-12)17-11-18(22-19(20)21-17)16-9-6-13(2)10-14(16)3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key: MPTALPMRYNBSJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=C(C=C(C=C3)C)C
• Molecular Formula: C19H19N3
• Molecular Weight: 289.4 g/mol

Description

4-(2,4-Dimethylphenyl)-6-(4-methylphenyl)pyrimidin-2-amine, or 4DM6MPP, is an organic compound with a unique structure that has been studied extensively in recent years due to its potential applications in scientific research. It is a synthetic compound with a relatively low molecular weight, and its structure consists of a dimethylphenyl group attached to a pyrimidin-2-amine moiety. The compound has been studied for its potential use in a variety of biological and chemical applications, and it has been found to possess a variety of biochemical and physiological effects.

Scientific Research Applications

4DM6MPP has been studied for its potential use in a variety of scientific research applications. It has been used as a substrate for the enzyme monoamine oxidase (MAO), which is responsible for the metabolism of various neurotransmitters. It has also been used as a model compound to study the structure-activity relationships of various drugs, as well as to study the effects of drugs on MAO activity. Additionally, 4DM6MPP has been used to study the effects of oxidative stress on cells, as well as to study the effects of various environmental pollutants on the nervous system.

Mechanism of Action

The mechanism of action of 4DM6MPP is not fully understood. It has been hypothesized that 4DM6MPP binds to the active site of MAO, inhibiting its activity. Additionally, 4DM6MPP has been shown to interact with the dopamine transporter, leading to an increase in dopamine levels. Additionally, 4DM6MPP has been found to interact with other proteins involved in the regulation of neurotransmitter levels, such as the serotonin transporter and the norepinephrine transporter.
Biochemical and Physiological Effects
4DM6MPP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of MAO, leading to an increase in dopamine levels. Additionally, 4DM6MPP has been found to reduce oxidative stress in cells, as well as to reduce the effects of certain environmental pollutants on the nervous system. Additionally, 4DM6MPP has been found to modulate the activity of various proteins involved in the regulation of neurotransmitter levels.

Advantages and Limitations for Lab Experiments

The advantages of using 4DM6MPP in laboratory experiments include its relatively low molecular weight and its ability to interact with a variety of proteins involved in the regulation of neurotransmitter levels. Additionally, 4DM6MPP is easy to synthesize and is relatively inexpensive. The main limitation of using 4DM6MPP in laboratory experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments using this compound.

Future Directions

The potential future directions for research on 4DM6MPP include further investigation into its mechanism of action, as well as its potential applications in the treatment of neurological disorders. Additionally, further research could be conducted on the effects of 4DM6MPP on oxidative stress, as well as its ability to interact with other proteins involved in the regulation of neurotransmitter levels. Additionally, further research could be conducted on the effects of 4DM6MPP on the development and progression of neurological disorders, as well as its potential applications in the treatment of these disorders.

Synthesis Methods

4DM6MPP can be synthesized using a variety of methods, including the Buchwald-Hartwig amination reaction and the Suzuki-Miyaura cross-coupling reaction. In the Buchwald-Hartwig amination reaction, a primary amine is coupled with an aryl halide using a palladium catalyst. This reaction can be used to synthesize 4DM6MPP from the starting materials 4-methylphenylboronic acid and 2,4-dimethylphenylboronic acid. In the Suzuki-Miyaura cross-coupling reaction, a palladium catalyst is used to couple an aryl halide with an aryl bromide or an aryl iodide. This reaction can be used to synthesize 4DM6MPP from the starting materials 4-methylphenyl bromide and 2,4-dimethylphenyl bromide.